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Compound of Interest

Compound Name: Hexanoylglycine-d11

Cat. No.: B15557429 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the recommended storage, handling, and

stability of Hexanoylglycine-d11, a deuterated derivative of hexanoylglycine. Adherence to

these guidelines is crucial for maintaining the compound's integrity and ensuring the accuracy

and reproducibility of experimental results.

Compound Overview
Hexanoylglycine-d11 is a stable isotope-labeled form of N-hexanoylglycine. Its chemical

structure and properties are fundamental to understanding its stability.

Property Value Reference

Chemical Name

2-(2,2,3,3,4,4,5,5,6,6,6-

undecadeuteriohexanoylamino

)acetic acid

[1]

Molecular Formula C8D11H4NO3 [1][2]

Molecular Weight 184.28 g/mol [1][2]

Physical Status Solid [3]

Appearance White to off-white [3]

Melting Point (unlabelled) 95 °C (203 °F) [3]
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Storage and Handling Guidelines
Proper storage and handling are paramount to prevent degradation and contamination of

Hexanoylglycine-d11.

Storage Recommendations
The primary storage recommendation for Hexanoylglycine-d11 is at room temperature.[2][3]

[4] However, for temperature-sensitive applications or long-term storage, colder conditions may

be specified on the product's Certificate of Analysis (COA).[1]

Parameter Guideline Source

Temperature

Room temperature. For

temperature-sensitive

materials, 2–8°C or -20°C may

be indicated.

[1][2][3][4]

Container Tightly closed containers. [1]

Environment
Protected from light and

moisture.
[1]

Ventilation Store in a well-ventilated area. [3]

Handling Procedures
Safe handling practices are essential to protect both the researcher and the compound.
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Precaution Description Source

Personal Protective Equipment

Wear safety glasses with side-

shields, gloves, and

impervious clothing.

[3]

Ventilation

Use a mechanical exhaust

system or a laboratory fume

hood to minimize exposure.

[3]

Dust Prevention
Avoid the formation of dust and

aerosols during handling.
[3]

Contact Avoidance

Avoid contact with skin and

eyes. In case of contact, rinse

thoroughly with water.

[3]

Stability Profile
Hexanoylglycine-d11 is a stable compound when stored under the recommended conditions.

[3][4]
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Aspect Information Source

Long-Term Stability

Stable for at least three years

under recommended storage.

Re-analysis of chemical purity

is advised after this period.

The unlabelled form is stable

for ≥ 4 years at -20°C.

[4]

Incompatibilities
Avoid strong oxidizing/reducing

agents and strong acids.
[3]

Decomposition

Hazardous decomposition

products under fire conditions

include carbon oxides and

nitrogen oxides.

[3]

Aqueous Solution Stability

Aqueous solutions of the

unlabelled compound are not

recommended for storage for

more than one day.

Currently, detailed quantitative data from specific stability studies, such as degradation rates

under various stress conditions (e.g., heat, light, pH), are not publicly available.

Experimental Protocols: A General Approach to
Stability Testing
While specific protocols for Hexanoylglycine-d11 are not available, a general approach to

assessing the stability of pharmaceutical compounds can be adapted. Such studies are crucial

for establishing shelf-life and identifying potential degradation products. These studies often

adhere to ICH guidelines.[5]

A forced degradation study would be a key experiment to understand the intrinsic stability of

the molecule.

Objective: To identify potential degradation products and pathways under stress conditions.
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Methodology:

Sample Preparation: Prepare solutions of Hexanoylglycine-d11 in appropriate solvents

(e.g., ethanol, DMSO, purified water).

Stress Conditions: Expose the samples to a range of stress conditions as outlined in ICH

guidelines, including:

Acidic and Basic Hydrolysis: Treat with HCl and NaOH at various concentrations and

temperatures.

Oxidation: Treat with hydrogen peroxide.

Thermal Stress: Expose to elevated temperatures (e.g., 40°C, 60°C, 80°C).

Photostability: Expose to light according to ICH Q1B guidelines.[5]

Time Points: Collect samples at various time points during the stress exposure.

Analysis: Analyze the stressed samples using a stability-indicating analytical method, such

as High-Performance Liquid Chromatography (HPLC) coupled with mass spectrometry (MS),

to separate and identify the parent compound and any degradation products.

Data Evaluation: Quantify the decrease in the parent compound and the formation of

degradation products over time to determine degradation kinetics.

Visualizations
To further clarify the information presented, the following diagrams illustrate the chemical

structure, a recommended storage workflow, and a conceptual diagram of a forced degradation

study.
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Chemical Structure of Hexanoylglycine-d11
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Caption: Molecular structure of Hexanoylglycine-d11.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b15557429?utm_src=pdf-body-img
https://www.benchchem.com/product/b15557429?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557429?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Receive Compound

Check Certificate of Analysis (COA)
for specific storage temperature

Store at Room Temperature

Default

Store at 2-8°C or -20°C

Specified on COA

Ensure container is tightly sealed

Protect from light and moisture

Ready for Use

Click to download full resolution via product page

Caption: Recommended workflow for the storage of Hexanoylglycine-d11.
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Prepare Hexanoylglycine-d11 Solution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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